Cas no 921-74-4 (ethyl (2S,3S)-2-amino-3-methylpentanoate)

• Product Name: ethyl (2S,3S)-2-amino-3-methylpentanoate
• CAS No: 921-74-4
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD10566161
• CID: 806200
• PubChem ID: 6602175
• Update Time: 2025-05-26

ethyl (2S,3S)-2-amino-3-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine, ethylester
• (2S,3S)-2-amino-3-methyl-pentanoic acid ethyl ester
• (2S,3S)-ethyl 2-amino-3-methylpentanoate
• ethyl L-isoleucinate
• ETHYL (2S,3S)-2-AMINO-3-METHYL-PENTANOATE
• ethyl (2S,3S)-2-amino-3-methylpentanoate
• SCHEMBL199059
• L-Isoleucine ethyl ester
• L-Isoleucineethylester
• L-Isoleucine, ethyl ester
• Ethyl 2-amino-3-methylpentanoate #
• AKOS015932716
• Isoleucine, ethyl ester, L-
• CS-0305888
• 921-74-4
• DTXSID201312238
• Isoleucine ethyl ester
• EN300-816103
• (2S,3s)-ethyl-2-amino-3-methylpentanoate
• 53CC9PD66J
• AKOS010395932
• MFCD10566161
• DB-289818
• G69540

• MDL： MFCD10566161
• Inchi： 1S/C8H17NO2/c1-4-6(3)7(9)8(10)11-5-2/h6-7H,4-5,9H2,1-3H3/t6-,7-/m0/s1
• InChI Key： ICPWNTVICOHCML-BQBZGAKWSA-N
• SMILES： O(CC)C([C@H]([C@@H](C)CC)N)=O

Computed Properties

• Exact Mass: 159.12600
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 1.62320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl (2S,3S)-2-amino-3-methylpentanoate

Ethyl (2S,3S)-2-Amino-3-Methylpentanoate: A Comprehensive Overview

Ethyl (2S,3S)-2-amino-3-methylpentanoate, also known by its CAS No. 921-74-4, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound belongs to the class of amino esters, which are widely studied for their roles in various biological processes and their potential applications in drug design and development. The molecule's structure is characterized by a pentanoate backbone with an ethyl ester group at one end and an amino group at the other, along with a methyl substituent that imparts stereochemistry to the molecule.

Recent studies have highlighted the importance of ethyl (2S,3S)-2-amino-3-methylpentanoate in understanding the stereochemical aspects of amino acid derivatives. The compound's stereochemistry, specifically its (2S,3S) configuration, plays a crucial role in its interactions with biological systems. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the spatial arrangement of atoms in this molecule. These findings have provided valuable insights into how stereochemistry influences the compound's pharmacokinetics and pharmacodynamics.

The synthesis of ethyl (2S,3S)-2-amino-3-methylpentanoate has been optimized through various methodologies. One prominent approach involves the use of chiral resolution techniques to isolate enantiomers from racemic mixtures. This method ensures high enantiomeric purity, which is essential for studying the compound's stereochemical properties. Additionally, researchers have explored enzymatic catalysis as a green and sustainable alternative for synthesizing this compound. These advancements not only enhance the efficiency of production but also align with current trends toward environmentally friendly chemical processes.

Ethyl (2S,3S)-2-amino-3-methylpentanoate has found applications in diverse fields, including pharmaceuticals and nutraceuticals. In the pharmaceutical industry, this compound serves as a valuable intermediate in the synthesis of peptide-based drugs. Its ability to form stable amide bonds makes it an ideal building block for constructing complex molecular architectures. Furthermore, recent studies have explored its potential as a bioactive agent in treating neurological disorders. Preclinical trials have demonstrated its ability to modulate neurotransmitter systems, suggesting promising therapeutic applications.

In the nutraceutical sector, ethyl (2S,3S)-2-amino-3-methylpentanoate has gained attention as a functional ingredient with potential health benefits. Research indicates that it may play a role in improving cognitive function and enhancing physical performance. These findings have led to its inclusion in dietary supplements aimed at athletes and individuals seeking cognitive enhancement.

Despite its numerous applications, ethyl (2S,3S)-2-amino-3-methylpentanoate presents challenges in terms of stability and bioavailability. Researchers are actively investigating strategies to overcome these limitations. For instance, efforts are underway to develop prodrugs that enhance the compound's solubility and absorption in vivo. Additionally, nanotechnology-based delivery systems are being explored to improve its therapeutic efficacy while minimizing side effects.

In conclusion, ethyl (2S,3S)-2-amino-3-methylpentanoate stands out as a versatile compound with significant potential across multiple domains. Its unique stereochemistry and functional groups make it an attractive target for both academic research and industrial applications. As advancements in synthetic methods and delivery systems continue to emerge, this compound is poised to play an even more prominent role in the development of innovative therapies and nutraceutical products.